Cas no 571201-15-5 (1H,3H-Pyrrolo[1,2-c]oxazol-3-one,5,7a-dihydro-,(7aS)-(9CI))
![1H,3H-Pyrrolo[1,2-c]oxazol-3-one,5,7a-dihydro-,(7aS)-(9CI) structure](https://ossimg.kuujia.com/scimg/571500/571201-15-5x500.png)
571201-15-5 structure
Product Name:1H,3H-Pyrrolo[1,2-c]oxazol-3-one,5,7a-dihydro-,(7aS)-(9CI)
CAS No:571201-15-5
MF:C6H7NO2
MW:125.125281572342
CID:851547
PubChem ID:11535557
Update Time:2025-04-19
1H,3H-Pyrrolo[1,2-c]oxazol-3-one,5,7a-dihydro-,(7aS)-(9CI) Chemical and Physical Properties
Names and Identifiers
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- 1H,3H-Pyrrolo[1,2-c]oxazol-3-one,5,7a-dihydro-,(7aS)-(9CI)
- (S)-1,7a-Dihydropyrrolo[1,2-c]oxazol-3(5H)-one
-
- MDL： MFCD18829912
- Inchi： 1S/C6H7NO2/c8-6-7-3-1-2-5(7)4-9-6/h1-2,5H,3-4H2/t5-/m0/s1
- InChI Key： BOEKBAFJZFGCRD-YFKPBYRVSA-N
- SMILES： O1C(N2CC=C[C@H]2C1)=O
Computed Properties
- Exact Mass: 125.047678466g/mol
- Monoisotopic Mass: 125.047678466g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 29.5Ų
1H,3H-Pyrrolo[1,2-c]oxazol-3-one,5,7a-dihydro-,(7aS)-(9CI) Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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